Lisinopril

Description

Lisinopril is a medication classified as an angiotensin-converting enzyme (ACE) inhibitor, primarily used to treat hypertension (high blood pressure), heart failure, and heart attacks . It is often a first-line treatment for high blood pressure and is also used to prevent kidney problems in individuals with diabetes mellitus . Lisinopril can be prescribed alone or in combination with other medications, such as hydrochlorothiazide or amlodipine . It functions by widening blood vessels, which allows the heart to pump blood more efficiently . Lisinopril achieves this by blocking the actions of ACE in the renin-angiotensin-aldosterone system (RAAS), preventing the conversion of angiotensin I to angiotensin II, a potent vasoconstrictor . This reduction in angiotensin II leads to the relaxation of arterioles and reduces the release of aldosterone, promoting sodium and water excretion while retaining potassium .

Lisinopril is available only by prescription and is taken orally, with the full effect potentially taking up to four weeks . Common side effects include headache, dizziness, fatigue, cough, nausea, and rash, while serious side effects may include low blood pressure, liver problems, high blood potassium (hyperkalemia), and angioedema . Due to potential harm to the baby, its use is not recommended during pregnancy . Lisinopril is the lysine-analog of enalaprilat, the active metabolite of enalapril . Lisinopril and captopril are the only ACE inhibitors that are not prodrugs .

Lisinopril was patented in 1978 and approved for medical use in the United States in 1987, and it is now available as a generic medication . In 2022, it was the third most commonly prescribed medication in the United States, with over 82 million prescriptions . It is also used to improve survival after a heart attack and can be used to slow down diabetic kidney disease .

• CAS No.: 76547-98-3
• Product Name: Lisinopril
• Molecular Formula: C21H31N3O5
• Molecular Weight: 405.5 g/mol
• IUPAC Name: (2S)-1-[(2S)-6-amino-2-[[(1S)-1-carboxy-3-phenylpropyl]amino]hexanoyl]pyrrolidine-2-carboxylic acid
• Standard InChI: InChI=1S/C21H31N3O5/c22-13-5-4-9-16(19(25)24-14-6-10-18(24)21(28)29)23-17(20(26)27)12-11-15-7-2-1-3-8-15/h1-3,7-8,16-18,23H,4-6,9-14,22H2,(H,26,27)(H,28,29)/t16-,17-,18-/m0/s1
• Standard InChIKey: RLAWWYSOJDYHDC-BZSNNMDCSA-N
• SMILES: C1CC(N(C1)C(=O)C(CCCCN)NC(CCC2=CC=CC=C2)C(=O)O)C(=O)O
• Canonical SMILES: C1CC(N(C1)C(=O)C(CCCCN)NC(CCC2=CC=CC=C2)C(=O)O)C(=O)O
• Appearance: White Solid
• Purity: > 95%
• Synonyms: (s)-1-(n(sup2)-(1-carboxy-3-phenylpropyl)-l-lysyl)-l-proline; lysinopril; mk0521; mk-0521; mk522; PRINIL; PRINIVIL; n-{n-[(s)-1-carboxy-3-phenylpropyl]-l-lysyl}-l-proline
• Reference: Thomson AH, Kelly JG, Whiting B: Lisinopril population pharmacokinetics in elderly and renal disease patients with hypertension. Br J Clin Pharmacol. 1989 Jan;27(1):57-65. doi: 10.1111/j.1365-2125.1989.tb05335.x. [PMID:2539850]; Beermann B: Pharmacokinetics of lisinopril. Am J Med. 1988 Sep 23;85(3B):25-30. doi: 10.1016/0002-9343(88)90346-4. [PMID:2844083]; Goa KL, Balfour JA, Zuanetti G: Lisinopril. A review of its pharmacology and clinical efficacy in the early management of acute myocardial infarction. Drugs. 1996 Oct;52(4):564-88. doi: 10.2165/00003495-199652040-00011. [PMID:8891468]; Laurent S: Antihypertensive drugs. Pharmacol Res. 2017 Oct;124:116-125. doi: 10.1016/j.phrs.2017.07.026. Epub 2017 Aug 2. [PMID:28780421]; Te Riet L, van Esch JH, Roks AJ, van den Meiracker AH, Danser AH: Hypertension: renin-angiotensin-aldosterone system alterations. Circ Res. 2015 Mar 13;116(6):960-75. doi: 10.1161/CIRCRESAHA.116.303587. [PMID:25767283]; Wright JM, Musini VM, Gill R: First-line drugs for hypertension. Cochrane Database Syst Rev. 2018 Apr 18;4:CD001841. doi: 10.1002/14651858.CD001841.pub3. [PMID:29667175]; Herman LL, Bashir K: Angiotensin Converting Enzyme Inhibitors (ACEI) . [PMID:28613705]; FDA Approved Drug Products: Lisinopril Oral Tablet; FDA Approved Drug Products: Lisinopril Oral Solution; FDA Approved Drug Products: Lisinopril and Hydrochlorothiazide Oral Tablet; Cayman Chemicals: Lisinopril MSDS
• PubChem Compound: 5362119
• Last Modified: Aug 15 2023